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Introduction

1-lodo-4-nitrobenzene is an aromatic organic compound that serves as a vital intermediate
and building block in various fields of chemical synthesis.[1][2] With the chemical formula
CeHaINOz2, it is structurally a benzene ring substituted with an iodo group and a nitro group at
the para (1 and 4) positions.[3] Its utility is primarily derived from the distinct reactivity of its two
functional groups: the iodo group is an excellent leaving group, making it suitable for a wide
range of metal-catalyzed cross-coupling reactions, while the nitro group can be readily reduced
to an amino group, opening pathways for further functionalization.[4][5]

This dual functionality makes 1-lodo-4-nitrobenzene a valuable precursor in the synthesis of
pharmaceuticals, agrochemicals, dyestuffs, and other complex organic molecules.[2][6] This
document provides a comprehensive overview of its physical and chemical properties, spectral
data, an experimental protocol for its synthesis, and essential safety information.

Physical and Chemical Properties

1-lodo-4-nitrobenzene is a solid at room temperature, appearing as a crystalline powder
ranging in color from light yellow to brown.[1][6][7] It is stable under normal temperatures and
pressures but is noted to be light-sensitive.[2][8][9] The compound is largely insoluble in water
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but shows good solubility in various organic solvents, including ethanol, acetone, chloroform,

ethyl acetate, and benzene.[1][6]

Table 1: Physical and Chemical Properties of 1-lodo-4-nitrobenzene

Property Value Source(s)
Molecular Formula CeHaINO2 [31[6][8]
Molecular Weight 249.01 g/mol [3][10]
Appearance Light y(.allow to brown ]
crystalline powder
Melting Point 171-173 °C [2][11]
Boiling Point 289 °C at 772 mmHg [2][11]
Density 2.033-2.273 g/cm3 [1]8]

Vapor Pressure

0.004 mmHg at 25 °C

[8]

Flash Point

100 °C (212 °F) - closed cup

Water Solubility

Insoluble

[1]6lel

Stable under normal

Stability iy : » [21[°]
conditions; light sensitive.
SCCCFNJTCDSLCY-

InChl Key [6]
UHFFFAOYSA-N

CAS Number 636-98-6 [3][6][8]

Spectral Data

Spectroscopic data is critical for the identification and characterization of 1-lodo-4-

nitrobenzene.

Table 2: Spectral Data Summary for 1-lodo-4-nitrobenzene
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Technique

Data Highlights

Source(s)

1H NMR

Spectra available, with
characteristic shifts for the
aromatic protons. In CDCls,
peaks are observed around

7.9 ppm.

[3112]

13C NMR

Spectra available, showing

distinct signals for the

substituted aromatic carbons.

[13]

IR Spectroscopy

Conforms to structure, with
characteristic peaks for nitro

and aromatic C-H groups.

[3107][14]

Mass Spectrometry (MS)

Electron ionization (El) mass
spectra are available for

structural confirmation.

[3115]

Reactivity and Applications

1-lodo-4-nitrobenzene is a versatile reagent in organic synthesis.[16]

o Cross-Coupling Reactions: The carbon-iodine bond is relatively weak, making the compound

an excellent substrate for various metal-catalyzed cross-coupling reactions (e.g., Suzuki,

Sonogashira, Heck) to form new carbon-carbon or carbon-heteroatom bonds.[4]

» Nucleophilic Aromatic Substitution: The electron-withdrawing nitro group activates the

aromatic ring, allowing the iodo group to be replaced by strong nucleophiles.[1]

» Reduction of Nitro Group: The nitro group can be selectively reduced to an amine (NH2),

yielding 4-iodoaniline.[5] This product is a precursor for other bifunctional molecules.

e Intermediate Synthesis: It is a key intermediate in the production of pharmaceuticals and

agrochemicals.[2][6] For instance, it has been used in the formulation of arylisoquinolones

with anti-inflammatory activity.[11][16]
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Experimental Protocol: Synthesis of 1-lodo-4-
nitrobenzene

The most common laboratory synthesis of 1-lodo-4-nitrobenzene involves the diazotization of

4-nitroaniline, followed by a Sandmeyer-type reaction with a potassium iodide solution.[11][17]
[18]

Objective: To synthesize 1-lodo-4-nitrobenzene from 4-nitroaniline.

Materials:

4-nitroaniline (p-nitroaniline)[17]
Concentrated Sulfuric Acid (H2S0a4)[17]
Sodium Nitrite (NaNO2)[11]

Potassium lodide (KI)[11]

Deionized Water

Ethyl Alcohol (for recrystallization)[11][16]

Ice

Procedure:

Preparation of the Amine Salt Solution: In a flask, carefully add 0.41 mL of concentrated
H2S0a4 to 3 mL of water.[11] To this acidic solution, add 0.5 g of 4-nitroaniline.[11] Stir the
mixture until the amine is largely dissolved.[18]

Diazotization: Cool the amine salt solution in an ice bath to between 0-5 °C.[11][16] In a
separate beaker, prepare a cold solution of 0.25 g of sodium nitrite in 0.75 mL of water.[11]
Add the sodium nitrite solution dropwise to the chilled amine salt solution, maintaining the
temperature below 10 °C throughout the addition.[17][19][20] Stir the resulting mixture in the
ice bath for several minutes to ensure the complete formation of the diazonium salt.[18]
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» Formation of Aryl lodide: In a separate container, dissolve 1 g of potassium iodide in 3 mL of
water.[11][16] Add the cold diazonium salt solution in portions to the potassium iodide
solution with stirring.[11][18] Evolution of nitrogen gas (N2) will be observed as a foam or

plume.[19]

« |solation of Crude Product: Once the nitrogen evolution ceases, gently warm the reaction
mixture on a water bath to ensure the reaction is complete.[17] Allow the mixture to cool. The
crude 1-lodo-4-nitrobenzene will precipitate as a solid.[11] Collect the solid product via
vacuum filtration using a Buchner funnel and wash it thoroughly with cold water.[11][18]

 Purification (Recrystallization): To purify the product, dissolve the crude solid in a minimum
amount of hot ethyl alcohol.[11][16] Filter the hot solution to remove any insoluble impurities.
Allow the filtrate to cool slowly to room temperature. The purified product will crystallize as

shiny brown crystals.[11]

o Final Steps: Collect the purified crystals by vacuum filtration, wash with a small amount of
cold ethanol, and allow them to air dry.[18][20] Record the final yield and melting point.[11]

Key Considerations:

e Maintaining a low temperature (below 10 °C) during the diazotization step is critical to
prevent the diazonium salt from decomposing or undergoing unwanted side reactions, which
can reduce yield and create colored by-products.[19][20][21]

o Diazonium salts can be explosive when dry; always keep them in solution and avoid heating
them directly.[18]

Mandatory Visualization

The synthesis of 1-lodo-4-nitrobenzene can be visualized as a two-step workflow, starting

from 4-nitroaniline.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9346958.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9346958.htm?N=The%20Netherlands
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9346958.htm
https://www.chegg.com/homework-help/questions-and-answers/synthesis-1-iodo-4-nitrobenzene-diazonium-compounds-synthetically-quite-versatile-among-ma-q118123800
https://www.echemi.com/community/synthesis-of-1-iodo-4-nitrobenzene_mjart2205053093_512.html
https://prepchem.com/synthesis-1-iodo-4-nitrobenzene/
https://www.benchchem.com/product/b147127?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9346958.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9346958.htm
https://www.chegg.com/homework-help/questions-and-answers/synthesis-1-iodo-4-nitrobenzene-diazonium-compounds-synthetically-quite-versatile-among-ma-q118123800
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9346958.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9346958.htm?N=The%20Netherlands
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9346958.htm
https://www.chegg.com/homework-help/questions-and-answers/synthesis-1-iodo-4-nitrobenzene-diazonium-compounds-synthetically-quite-versatile-among-ma-q118123800
https://www.guidechem.com/question/synthesis-of-1-iodo-4-nitroben-id12330.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9346958.htm
https://www.echemi.com/community/synthesis-of-1-iodo-4-nitrobenzene_mjart2205053093_512.html
https://www.guidechem.com/question/synthesis-of-1-iodo-4-nitroben-id12330.html
https://chemistry.stackexchange.com/questions/23968/synthesis-of-1-iodo-4-nitrobenzene
https://www.chegg.com/homework-help/questions-and-answers/synthesis-1-iodo-4-nitrobenzene-diazonium-compounds-synthetically-quite-versatile-among-ma-q118123800
https://www.benchchem.com/product/b147127?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Diazotization
—-———= 4-Nitroani|ine

4-Nitrobenzene lodination

1-lodo-4-nitrobenzene

diazonium salt
1) H2S04, H20

2) NaNO:2 (aq)
(0-5°C)

Click to download full resolution via product page
Caption: Workflow for the synthesis of 1-lodo-4-nitrobenzene.

Safety and Handling

1-lodo-4-nitrobenzene is a hazardous substance and must be handled with appropriate safety
precautions.[10] It is harmful if swallowed, inhaled, or in contact with skin, and causes skin and
serious eye irritation.[22]

Table 3: GHS Hazard Information

Pictogram(s) Signal Word Hazard Statement(s)

H302: Harmful if swallowed.[3]

H312: Harmful in contact with

skin.[3] H315: Causes skin

E, ) irritation. H319: Causes

laalt text Warning ) o
serious eye irritation.[22]
H332: Harmful if inhaled.
H335: May cause respiratory

irritation.[22]

Handling and Storage:

o Handling: Use in a well-ventilated area.[10] Avoid breathing dust and prevent all personal
contact.[10] Wear protective gloves, clothing, and eye/face protection.[9] Wash hands
thoroughly after handling.[8] Do not eat, drink, or smoke when using this product.[9][10]
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3] Keep
away from incompatible substances such as strong bases, oxidizing agents, and reducing
agents.[2][10] The material is light-sensitive and should be stored accordingly.[9]

First Aid Measures:

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[8][9]

 If on Skin: Remove all contaminated clothing immediately. Wash skin with plenty of soap and
water.[8][10]

 If in Eyes: Rinse cautiously with water for several minutes.[8][22] Remove contact lenses if
present and easy to do. Continue rinsing.[9][22]

« If Swallowed: Rinse mouth. Give 2-4 cupfuls of milk or water if the victim is conscious and
alert.[8]

e In all cases of exposure, seek immediate medical attention.[8][10]

Conclusion

1-lodo-4-nitrobenzene is a cornerstone intermediate in synthetic organic chemistry. Its well-
defined physical properties, predictable reactivity, and established synthesis protocols make it a
reliable reagent for researchers. A thorough understanding of its chemical behavior and strict
adherence to safety protocols are essential for its effective and safe utilization in the
development of new pharmaceuticals and other advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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